Cas no 923105-75-3 (2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide)

• Product Name: 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide
• CAS No: 923105-75-3
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• CID: 6782763
• PubChem ID: 16384229
• Update Time: 2025-07-20

2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• DB-391566
• CS-0293725
• 2-(4-Bromo-2-fluoro-phenoxy)-N-isopropyl-acetamide
• AKOS008910993
• MCULE-5441094276
• A1-33684
• 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide
• 2-(4-BROMO-2-FLUOROPHENOXY)-N-ISOPROPYLACETAMIDE
• 2-(4-bromo-2-fluorophenoxy)-N-propan-2-ylacetamide
• Z25117437
• SCHEMBL21197878
• 923105-75-3

• Inchi： 1S/C11H13BrFNO2/c1-7(2)14-11(15)6-16-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key： LJJKYIAVCLWXDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCC(NC(C)C)=O

Computed Properties

• Exact Mass: 289.01137g/mol
• Monoisotopic Mass: 289.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide (CAS No. 923105-75-3)

2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide (CAS No. 923105-75-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo-fluorophenoxy and acetamide functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The molecular structure of 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide features a 4-bromo-2-fluorophenoxy moiety linked to an N-isopropylacetamide group. This combination imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. The presence of both bromine and fluorine atoms enhances the compound's ability to participate in halogen bonding, a feature highly sought after in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the metabolic stability and binding affinity of pharmaceutical candidates. This compound's fluorophenoxy segment aligns with current trends in the development of next-generation therapeutics, including kinase inhibitors and GPCR modulators.

Another area of interest is the compound's potential role in agrochemical formulations. The bromo-fluorophenoxy moiety is structurally similar to motifs found in certain herbicides and pesticides, suggesting possible applications in crop protection. With the growing emphasis on sustainable agriculture, researchers are investigating whether derivatives of 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide could offer environmentally friendly alternatives to conventional agrochemicals.

Synthetic routes to 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide typically involve the coupling of 4-bromo-2-fluorophenol with chloroacetamide derivatives, followed by N-alkylation with isopropylamine. Optimizing these processes is a focus for chemists aiming to improve yield and scalability. Recent advancements in green chemistry have also prompted explorations into catalytic methods that minimize waste and energy consumption.

From a commercial perspective, CAS No. 923105-75-3 is available through specialized chemical suppliers, often listed under its IUPAC name or as a building block for drug discovery. Pricing and availability can vary depending on purity and quantity, with many suppliers offering custom synthesis services to meet specific research needs. The compound's MSDS and analytical data (e.g., NMR, HPLC) are typically provided to ensure compliance with laboratory safety standards.

As the scientific community continues to explore halogenated acetamides, compounds like 2-(4-bromo-2-fluorophenoxy)-N-(propan-2-yl)acetamide are likely to remain at the forefront of innovation. Their dual utility in pharmaceutical and agrochemical research underscores their importance in addressing global challenges such as disease treatment and food security. Future studies may reveal additional applications in materials science, further expanding their industrial relevance.

For researchers seeking detailed spectroscopic data or synthetic protocols, peer-reviewed journals and patent databases are invaluable resources. Keywords such as "bromo-fluorophenoxy acetamide synthesis" or "CAS 923105-75-3 applications" can yield targeted results in academic search engines. Additionally, collaborations between academia and industry are accelerating the translation of this compound's potential into practical solutions.